Cas no 920036-18-6 (1,3-Benzenedicarbonitrile, 5-(3-chloro-5-methoxyphenoxy)-)

1,3-Benzenedicarbonitrile, 5-(3-chloro-5-methoxyphenoxy)- structure
920036-18-6 structure
Product Name:1,3-Benzenedicarbonitrile, 5-(3-chloro-5-methoxyphenoxy)-
CAS No:920036-18-6
MF:C15H9ClN2O2
MW:284.697162389755
CID:759083
PubChem ID:70842935
Update Time:2025-04-19

1,3-Benzenedicarbonitrile, 5-(3-chloro-5-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonitrile, 5-(3-chloro-5-methoxyphenoxy)-
    • 5-(3-chloro-5-methoxyphenoxy)benzene-1,3-dicarbonitrile
    • 920036-18-6
    • DTXSID10744044
    • SCHEMBL13140960
    • Inchi: 1S/C15H9ClN2O2/c1-19-13-5-12(16)6-15(7-13)20-14-3-10(8-17)2-11(4-14)9-18/h2-7H,1H3
    • InChI Key: AUIBDDBLGIHZLO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)OC1C=C(C#N)C=C(C#N)C=1)OC

Computed Properties

  • Exact Mass: 284.0352552g/mol
  • Monoisotopic Mass: 284.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66Ų
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